Cas no 1396683-38-7 (1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396683-38-7
• MF: C₁₄H₁₂F₅N₃O₃S
• MW: 397.320399284363
• CID: 5915810
• PubChem ID: 71793699
• Update Time: 2025-10-17

1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 1-(2,6-difluorobenzenesulfonyl)-3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024544076
• 2-(1-((2,6-difluorophenyl)sulfonyl)piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 2-[1-(2,6-difluorophenyl)sulfonylpiperidin-3-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1396683-38-7
• F6246-2210
• VU0540817-1

• Inchi： 1S/C14H12F5N3O3S/c15-9-4-1-5-10(16)11(9)26(23,24)22-6-2-3-8(7-22)12-20-21-13(25-12)14(17,18)19/h1,4-5,8H,2-3,6-7H2
• InChI Key： WTKPQOHROMBURI-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(N1CCCC(C2=NN=C(C(F)(F)F)O2)C1)(=O)=O

Computed Properties

• Exact Mass: 397.05195324g/mol
• Monoisotopic Mass: 397.05195324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1396683-38-7)

1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1396683-38-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a difluorobenzenesulfonyl group, and a trifluoromethyl-substituted oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The difluorobenzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive functional group in drug design. The trifluoromethyl substitution on the oxadiazole ring further enhances the compound's lipophilicity and can improve its pharmacokinetic properties. The piperidine ring, a common motif in many bioactive compounds, provides additional structural flexibility and can influence the compound's binding affinity to various biological targets.

Recent studies have explored the potential of 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple cellular and molecular processes. The compound's ability to modulate these processes could make it a valuable candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine has been further characterized through in vivo studies. Animal models have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for the development of orally administered drugs with sustained therapeutic effects.

Toxicity studies have also been conducted to assess the safety profile of 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine. Preliminary data suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in preclinical models. However, further studies are needed to fully evaluate its safety and potential side effects in humans.

The synthetic route for the preparation of 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the piperidine ring, introduction of the difluorobenzenesulfonyl group, and final coupling with the trifluoromethyl-substituted oxadiazole moiety. These synthetic strategies are crucial for scaling up production for clinical trials and commercialization.

In conclusion, 1-(2,6-difluorobenzenesulfonyl)-3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1396683-38-7) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for clinical use.